Cas no 1256345-93-3 (2-(tert-Butylcarbamoyl)benzylboronic acid)

• Product Name: 2-(tert-Butylcarbamoyl)benzylboronic acid
• CAS No: 1256345-93-3
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD16036109
• CID: 828207
• Update Time: 2026-04-29

2-(tert-Butylcarbamoyl)benzylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(tert-Butylcarbamoyl)benzyl)boronic acid
• 2-(tert-Butylcarbamoyl)benzylboronic acid
• ACMC-209aw8
• AG-L-21500
• ANW-18390
• CTK4B4513
• KB-15984
• MolPort-015-142-909

• MDL： MFCD16036109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(tert-Butylcarbamoyl)benzylboronic acid

Comprehensive Overview of 2-(tert-Butylcarbamoyl)benzylboronic acid (CAS No. 1256345-93-3)

2-(tert-Butylcarbamoyl)benzylboronic acid (CAS No. 1256345-93-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its tert-butylcarbamoyl and benzylboronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and bioconjugation techniques. Its unique structure enables efficient C-C bond formation, making it indispensable for constructing complex molecules.

In recent years, the demand for boronic acid-based reagents like 2-(tert-Butylcarbamoyl)benzylboronic acid has surged due to their applications in targeted cancer therapies and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "boronic acid in drug delivery" or "Suzuki coupling catalysts," reflecting its relevance in cutting-edge biomedical innovation. The compound’s stability under physiological conditions further enhances its utility in biocompatible materials and diagnostic probes.

The synthesis of 2-(tert-Butylcarbamoyl)benzylboronic acid involves multi-step organic reactions, often starting from 2-bromobenzyl bromide or similar precursors. Its tert-butyl group provides steric hindrance, improving selectivity in palladium-catalyzed reactions. This aligns with the growing interest in "green chemistry alternatives" and "high-yield synthetic routes," as industries seek sustainable methods to reduce waste and energy consumption.

From an SEO perspective, keywords like "CAS 1256345-93-3 supplier," "benzylboronic acid derivatives," and "tert-butylcarbamoyl applications" are highly searched, underscoring the compound’s commercial and academic value. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic often queried by quality control professionals.

Beyond pharmaceuticals, 2-(tert-Butylcarbamoyl)benzylboronic acid is explored in organic electronics and polymer chemistry, where its electron-withdrawing properties modify material conductivity. This versatility addresses trending searches like "boronic acids in OLEDs" and "smart material design," highlighting its interdisciplinary impact.

In summary, 2-(tert-Butylcarbamoyl)benzylboronic acid (CAS No. 1256345-93-3) exemplifies the convergence of synthetic chemistry and applied science. Its adaptability to drug development, material engineering, and sustainable practices ensures its prominence in both research and industrial landscapes, answering the pressing needs of modern scientific inquiry.